1,3-Bis(1,3,3,3-tetrachloropropyl)benzene
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Overview
Description
1,3-Bis(1,3,3,3-tetrachloropropyl)benzene is an organic compound with the molecular formula C18H16Cl8 It is a derivative of benzene, where two 1,3,3,3-tetrachloropropyl groups are attached to the benzene ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,3-Bis(1,3,3,3-tetrachloropropyl)benzene typically involves the reaction of benzene with 1,3,3,3-tetrachloropropane under specific conditions. The reaction is usually carried out in the presence of a catalyst such as aluminum chloride (AlCl3) to facilitate the Friedel-Crafts alkylation process. The reaction conditions include maintaining a controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .
Industrial Production Methods
In an industrial setting, the production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve consistent quality and efficiency. The industrial production also incorporates purification steps to remove any impurities and ensure the final product meets the required specifications .
Chemical Reactions Analysis
Types of Reactions
1,3-Bis(1,3,3,3-tetrachloropropyl)benzene undergoes various chemical reactions, including:
Substitution Reactions: The compound can participate in electrophilic aromatic substitution reactions due to the presence of the
Properties
CAS No. |
62251-19-8 |
---|---|
Molecular Formula |
C12H10Cl8 |
Molecular Weight |
437.8 g/mol |
IUPAC Name |
1,3-bis(1,3,3,3-tetrachloropropyl)benzene |
InChI |
InChI=1S/C12H10Cl8/c13-9(5-11(15,16)17)7-2-1-3-8(4-7)10(14)6-12(18,19)20/h1-4,9-10H,5-6H2 |
InChI Key |
GYAHJUSSRFDVCD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C(CC(Cl)(Cl)Cl)Cl)C(CC(Cl)(Cl)Cl)Cl |
Origin of Product |
United States |
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